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The Jet Propulsion Laboratory (JPL), a key research center for NASA, plays a pivotal role in

advancing our understanding of Earth's climate. While not developing a standalone global

climate model that is part of broad intercomparison projects like the Coupled Model

Intercomparison Project (CMIP), JPL's contributions are foundational to modern climate

science. This guide provides a comparative overview of JPL's collaborative approach to

climate modeling, with a special focus on the innovative Climate Modeling Alliance (CliMA)

project, and contrasts it with the methodologies of other prominent global climate models.

JPL's Foundational Role in Climate Science
JPL's primary contributions to climate modeling are centered on providing critical observational

data and fostering a deeper understanding of Earth's systems. The laboratory's expertise in

satellite technology allows it to collect vast amounts of data on Earth's oceans, atmosphere,

land, and ice, which are essential for evaluating and improving the accuracy of climate models

worldwide.[1][2][3] JPL also engages in collaborative research efforts, such as its partnership

with UCLA to enhance regional climate modeling by better integrating satellite data.[4]

The Climate Modeling Alliance (CliMA): A New
Paradigm
The most significant initiative in which JPL is directly involved in model development is the

Climate Modeling Alliance (CliMA). This collaboration with Caltech, MIT, and other institutions
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aims to build a new generation of Earth system models from the ground up.[5][6] The core

objective of CliMA is to leverage advancements in machine learning, artificial intelligence, and

data assimilation to create a model that learns directly from the wealth of available

observational data.[5][7] This represents a paradigm shift from traditional models, which are

primarily based on first-principles physics and then calibrated against observations.

The CliMA model is designed to be highly scalable and to run on modern supercomputing

architectures, including GPUs.[5][8] A key goal is to reduce the uncertainty in climate

projections by at least half compared to current models, particularly for critical variables like

cloud cover, rainfall, and sea ice extent.[6][9]

Methodological Comparison: CliMA vs. Traditional
Global Climate Models
The following table summarizes the key differences in the approach and architecture between

the CliMA model and conventional global climate models, such as those participating in the

CMIP ensemble.
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Feature
Climate Modeling Alliance
(CliMA)

Traditional Global Climate
Models (e.g., CMIP
models)

Core Philosophy

Data-informed and physics-

based; learns directly from

observational data through

machine learning and data

assimilation.[5][7]

Primarily based on

fundamental physical laws

(fluid dynamics,

thermodynamics, etc.), with

parameterizations for

unresolved processes.[10]

Use of Machine Learning

Central to the model's design

for learning and calibration

from data.[11]

Increasingly used for specific

tasks like parameterization or

post-processing, but not

typically at the core of the

model's learning process.

Data Assimilation

Real-time, automated learning

from a wide array of satellite

and ground-based

observations.[6]

Used for model initialization

and validation, but not typically

for continuous, automated

model improvement in the

same manner.

Uncertainty Quantification

A primary goal is to

systematically reduce and

quantify uncertainties in

climate predictions.[5]

Uncertainty is often assessed

through multi-model

ensembles and perturbed

physics experiments.

Computational Architecture

Designed for modern,

heterogeneous computing

architectures, including GPUs,

for high scalability.[5][8]

Many models are still primarily

designed for traditional CPU-

based supercomputers.

Development Approach

Open-source, collaborative

development with a focus on a

modular and extensible

software framework.[8]

Development is often led by

national or international

climate modeling centers, with

varying degrees of open-

source collaboration.
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Experimental Protocols in Climate Model Evaluation
The evaluation of global climate models, a process to which JPL's observational data is critical,

follows standardized experimental protocols. A cornerstone of this is the Coupled Model

Intercomparison Project (CMIP), which sets a framework for coordinated climate model

experiments. The general methodology involves:

Standardized Forcing Scenarios: All participating models are run using the same sets of

past, present, and future greenhouse gas concentrations, aerosol emissions, and land-use

changes. This ensures that differences in model output are due to the models' internal

physics and dynamics, not the external drivers.

Historical Simulations: Models are run for the historical period (typically 1850 to the near-

present) and their output is compared against observational data for key climate variables

like surface temperature, precipitation, and sea ice extent.

Future Projections: Models are then run forward in time under various future emissions

scenarios (Shared Socioeconomic Pathways or SSPs) to project potential future climate

change.

Diagnostic Sub-projects: Specialized Model Intercomparison Projects (MIPs) focus on

specific aspects of the climate system, such as clouds (Cloud Feedback MIP), the carbon

cycle (C4MIP), or ocean-ice interactions (OMIP), to diagnose the sources of model

agreement and disagreement in detail.

JPL's role in this process is to provide high-quality, long-term observational datasets that serve

as the benchmark against which these model simulations are judged.

Visualizing the CliMA Workflow
The following diagram illustrates the innovative, data-driven workflow of the Climate Modeling

Alliance, highlighting its departure from the more linear process of traditional climate modeling.
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A diagram illustrating the CliMA data-driven workflow.

Signaling Pathways in Climate Model Development
The logical flow of information and feedback in climate model development can be

conceptualized as a signaling pathway. The diagram below illustrates this for both traditional

and CliMA approaches.
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Information flow in climate model development pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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